2-Hydroxymethyl-2-methyl-2,3-dihydrobenzofuran

• Molecular Formula: C10H12O2
• Molecular Weight: 164.20 g/mol
• IUPAC Name: (2-methyl-3H-1-benzofuran-2-yl)methanol
• InChI: InChI=1S/C10H12O2/c1-10(7-11)6-8-4-2-3-5-9(8)12-10/h2-5,11H,6-7H2,1H3
• InChI Key: GAJXHYVWKPJQDT-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2O1)CO

Description

2-Hydroxymethyl-2-methyl-2,3-dihydrobenzofuran is a useful research compound. Its molecular formula is C10H12O2 and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(2-hydroxyphenyl)-2-methyl-2,3-epoxypropane (52.7 g) and silica (Kieselgel 60; 70-230 mesh) (150 g) in methylene chloride (300 ml) was stirred at room temperature for 24 hours. Removal of the solvent gave a residue of silica and absorbed product and this mixture was stirred with ethyl acetate for 3 hours. After filtration the ethyl acetate filtrate was dried and the solvent evaporated in vacuo to give the desired alcohol 49.6 g. This crude product was dissolved in methylene chloride and washed with 1 N aqueous sodium hydroxide solution, water and then dried. Removal of the solvent gave the alcohol as a yellow oil 37 g; I.R. νmax 3700-3200 cms-1.